![molecular formula C22H23N3O2 B6085612 3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide](/img/structure/B6085612.png)
3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide, also known as MPMP, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the propanamide family and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the activation of certain signaling pathways. This compound has been found to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. This compound has also been found to activate the p53 signaling pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has also been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also has a range of potential applications in scientific research, making it a valuable tool for researchers. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and there may be potential side effects that have not yet been identified.
Future Directions
There are several future directions for the study of 3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide. One area of research involves the development of more effective synthesis methods for this compound. Another area of research involves the identification of potential side effects and the development of strategies to mitigate these effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of 3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide involves the reaction of 4-methoxybenzaldehyde with N-methyl-N-phenylpropan-2-amine in the presence of acetic acid and sodium acetate. The resulting product is then reacted with 4-chloromethylpyrimidine in the presence of potassium carbonate to yield this compound. The synthesis of this compound is a multi-step process that requires careful attention to detail and a high degree of expertise.
Scientific Research Applications
3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the study of this compound as a potential treatment for cancer. This compound has been found to have a range of anti-cancer properties, including the ability to induce apoptosis in cancer cells and inhibit their proliferation. This compound has also been studied for its potential applications in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(pyrimidin-4-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2/c1-25(15-19-12-13-23-16-24-19)22(26)14-21(17-6-4-3-5-7-17)18-8-10-20(27-2)11-9-18/h3-13,16,21H,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMYXVCOLAJKAPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC=NC=C1)C(=O)CC(C2=CC=CC=C2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.